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Compound of Interest

Compound Name: Hexahydrocurcumin

Cat. No.: B1235508

An In-depth Technical Guide to the Physicochemical Properties of Hexahydrocurcumin

Introduction

Hexahydrocurcumin (HHC), a principal metabolite of curcumin, is gaining significant attention
in the pharmaceutical and nutraceutical industries.[1][2][3] Derived from the hydrogenation of

curcumin, the active component in turmeric, HHC exhibits enhanced stability and bioavailability.

[1][4] This whitepaper provides a comprehensive overview of the physicochemical properties of
Hexahydrocurcumin, offering valuable data for researchers, scientists, and drug development
professionals. HHC is a colorless to pale yellow crystalline solid and is classified as a linear
diarylheptanoid.[1][5] Its therapeutic potential, including antioxidant, anti-inflammatory,
anticancer, and neuroprotective properties, is an active area of research.[3][5][6]

Core Physicochemical Properties

The fundamental physicochemical characteristics of Hexahydrocurcumin are summarized
below. These properties are crucial for understanding its behavior in biological systems and for
formulation development.
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Property Value Source(s)
Molecular Formula C21H2606 41071
Molecular Weight 374.43 g/mol [41517]
CAS Number 36062-05-2 [41[51[7]
5-hydroxy-1,7-bis(4-hydroxy-3-
IUPAC Name Yoy (- hycroxy [7]
methoxyphenyl)heptan-3-one
Colorless to pale yellow
Appearance ) ) [1]
crystalline solid
Melting Point 87-88 °C [5]
XLogP3 2.7 [7]
Flash Point 218 °C (424.4 °F) [5]

Detailed Physicochemical Characteristics

Solubility

Hexahydrocurcumin's solubility is a critical factor for its formulation and bioavailability. It is

characterized as practically insoluble in water but soluble in various organic solvents.[1][8][9]

Solvent Solubility Profile Source(s)
Water Insoluble / Practically Insoluble  [1][8][9]
Organic Solvents Soluble [1][8]
Chloroform Slightly Soluble [8]

DMSO 45 mg/mL (120.18 mM) [10]

10% DMSO + 40% PEG300 + 2 mg/mL (5.34 mM) [10]

5% Tween 80 + 45% Saline

Lipophilicity (LogP)
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The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity, which
influences its absorption, distribution, metabolism, and excretion (ADME) properties. A
calculated XLogP3 value of 2.7 has been reported for Hexahydrocurcumin, indicating its
lipophilic nature.[7]

Stability

One of the key advantages of Hexahydrocurcumin over its parent compound, curcumin, is its
enhanced chemical stability.[1][4] The saturation of the double bonds in the central linker of the
curcumin structure reduces its susceptibility to degradation.[4] For optimal long-term storage, it
is recommended to store HHC in solid form at 2-8°C or as low as -15°C.[4][5]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and identification of
Hexahydrocurcumin.

e Mass Spectrometry (MS): Mass spectrometry data is available for HHC. In LC-ESI-QTOF
analysis, the [M+H]™* ion is observed.[11] In studies analyzing curcumin metabolites in rat
plasma, a peak at m/z 373 was assigned to Hexahydrocurcumin.[12]

e Nuclear Magnetic Resonance (NMR): 13C NMR spectral data for Hexahydrocurcumin has
been documented and is available in spectral databases.[7]

Synthesis and Metabolism

Hexahydrocurcumin is a reduction product of curcumin.[13] Its synthesis can be achieved
through the catalytic hydrogenation of curcumin.[4][14] This process is a key step in producing
HHC for research and potential therapeutic applications.
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Simplified Synthesis of Hexahydrocurcumin

Curcumin
(C21H2006)

Catalytic
Hydrogenation

Hexahydrocurcumin
(C21H260e6)
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HHC Antioxidant Mechanism via Nrf2 Pathway

Cellular Environment

Oxidative Stress

Hexahydrocurcumin (ROS)

7
1
7
1
7/
/7

promotes //’triggers

Cytoplasm/
4

Nrf2 Activation

translocates &
-binds to

Nucleus

Antioxidant
Response Element
(ARE)

upregulates
-expression of

Antioxidant Enzymes

(HO-1, SOD, etc.)

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HHC Anti-inflammatory Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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